N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide

• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol
• IUPAC Name: N-(5-chloro-2-piperidin-1-ylphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H18ClN3O/c18-14-4-5-16(21-10-2-1-3-11-21)15(12-14)20-17(22)13-6-8-19-9-7-13/h4-9,12H,1-3,10-11H2,(H,20,22)
• InChI Key: MODTWVFKMXKHFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CC=NC=C3

Description

N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide is a useful research compound. Its molecular formula is C17H18ClN3O and its molecular weight is 315.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isonicotinoyl chloride hydrochloride (350 mg, 1.96 mmol, commercially available product), triethylamine (740 μl, 5.30 mmol), and a catalytic amount of 4-(dimethylamino)pyridine were sequentially added at room temperature to a dichloromethane (10 ml) solution of 5-chloro-2-(1-piperidinyl)aniline (378 mg, 1.79 mmol), obtained as described in Referential Example 15-2. The resulting mixture was stirred for 19 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (200 g, hexane/ethyl acetate=1/1). Thus, N-[5-chloro-2-(1-piperidinyl)phenyl]isonicotinamide (GIF-0341) (180 mg, 31.8%) was yielded as a colorless solid.